Cas no 2361643-42-5 (N-Methoxy-1,1-dioxothian-4-amine;hydrochloride)

• Product Name: N-Methoxy-1,1-dioxothian-4-amine;hydrochloride
• CAS No: 2361643-42-5
• MF: C₆H₁₄ClNO₃S
• MW: 215.698259830475
• CID: 6503170
• PubChem ID: 139026405
• Update Time: 2025-05-21

N-Methoxy-1,1-dioxothian-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361643-42-5
• EN300-7432837
• 4-(methoxyamino)-1lambda6-thiane-1,1-dione hydrochloride
• N-Methoxy-1,1-dioxothian-4-amine;hydrochloride

• Inchi： 1S/C6H13NO3S.ClH/c1-10-7-6-2-4-11(8,9)5-3-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： XVLMVHOLPPJGLR-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(CC1)NOC)(=O)=O

Computed Properties

• Exact Mass: 215.0382922g/mol
• Monoisotopic Mass: 215.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on N-Methoxy-1,1-dioxothian-4-amine;hydrochloride

Introduction to N-Methoxy-1,1-dioxothian-4-amine;hydrochloride (CAS No: 2361643-42-5)

N-Methoxy-1,1-dioxothian-4-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2361643-42-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfur-containing heterocycles, which have been widely studied due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group and a dioxothiane core, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The hydrochloride salt form of N-Methoxy-1,1-dioxothian-4-amine enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various biochemical assays and drug formulation processes. The compound’s ability to interact with biological targets such as enzymes and receptors has positioned it as a promising candidate for further investigation in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of sulfur-containing heterocycles due to their ability to mimic natural biomolecules and exhibit broad-spectrum biological activities. N-Methoxy-1,1-dioxothian-4-amine;hydrochloride has been explored in several preclinical studies for its potential pharmacological effects. Its molecular structure suggests that it may interfere with key metabolic pathways or signal transduction mechanisms, making it a candidate for therapeutic intervention in various diseases.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The methoxy and dioxothiane functional groups provide multiple sites for chemical modification, allowing chemists to design derivatives with tailored properties. These derivatives can be screened for enhanced biological activity or improved pharmacokinetic profiles, thereby expanding the therapeutic potential of the parent compound.

In the context of modern drug development, computational methods have been increasingly employed to predict the biological activity of novel compounds. N-Methoxy-1,1-dioxothian-4-amine;hydrochloride has been subjected to virtual screening and molecular docking studies to identify its potential binding interactions with target proteins. These studies have revealed that the compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. Such findings have spurred interest in developing this compound as an anti-inflammatory or anticancer agent.

The synthesis of N-Methoxy-1,1-dioxothian-4-amine;hydrochloride involves multi-step organic reactions that highlight the versatility of sulfur chemistry. The dioxothiane core can be constructed through various synthetic pathways, including cyclization reactions and nucleophilic substitution processes. The introduction of the methoxy group typically occurs via methylation reactions, which can be carried out under controlled conditions to ensure high yield and purity.

Quality control and analytical characterization are essential steps in ensuring the integrity of N-Methoxy-1,1-dioxothian-4-amine;hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the structure and purity of the compound. These analytical methods provide critical data for regulatory submissions and ensure that the material meets the required standards for pharmaceutical use.

The pharmacokinetic properties of N-Methoxy-1,1-dioxothian-4-amine;hydrochloride are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies aim to optimize dosing regimens and minimize potential side effects. Understanding how the body processes this compound is crucial for translating preclinical findings into effective clinical therapies.

Future research directions may focus on exploring novel derivatives of N-Methoxy-1,1-dioxothian-4-amine;hydrochloride with improved pharmacological properties. By modifying key functional groups or introducing additional heterocyclic moieties, chemists can generate libraries of compounds for high-throughput screening. This approach has been successful in identifying lead candidates for further development into new drugs.

The broader significance of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. These compounds have played a pivotal role in the discovery of numerous therapeutic agents over the past decades. N-Methoxy-1,1-dioxothian-4-amine;hydrochloride represents another example of how structural diversity can be leveraged to develop innovative treatments for human diseases.

In conclusion,N-Methoxy-1,1-dioxothian-4-amino;hydrochloride (CAS No: 2361643-42-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule，its importance is likely to grow further，contributing to advancements in drug discovery and development.